1-(2-Hydroxy-2-methylpropyl)cyclohexane-1-carbaldehyde

• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol
• IUPAC Name: 1-(2-hydroxy-2-methylpropyl)cyclohexane-1-carbaldehyde
• InChI: InChI=1S/C11H20O2/c1-10(2,13)8-11(9-12)6-4-3-5-7-11/h9,13H,3-8H2,1-2H3
• InChI Key: HJHXIBDHPKJFOV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1(CCCCC1)C=O)O

Description

1-(2-Hydroxy-2-methylpropyl)cyclohexane-1-carbaldehyde (CAS 1934447-11-6) is a cyclohexane-based aldehyde derivative with a molecular formula of C₁₁H₂₀O₂ and a molecular weight of 184.28 g/mol . Its structure features a cyclohexane ring substituted with a carbaldehyde group and a 2-hydroxy-2-methylpropyl side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Hydroxy-2-methylpropyl)cyclohexane-1-carbaldehyde typically involves the following steps:

Starting Materials: Cyclohexane and isobutyraldehyde.

Reaction: The reaction involves the formation of a Grignard reagent from isobutyraldehyde, followed by its addition to cyclohexanone.

Conditions: The reaction is carried out under anhydrous conditions with a suitable solvent like diethyl ether or tetrahydrofuran (THF).

Purification: The product is purified using standard techniques such as distillation or recrystallization.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

1-(2-Hydroxy-2-methylpropyl)cyclohexane-1-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The hydroxy group can participate in nucleophilic substitution reactions, forming ethers or esters.

Common Reagents and Conditions

Oxidation: KMnO4, CrO3, or other strong oxidizing agents.

Reduction: NaBH4, LiAlH4, or catalytic hydrogenation.

Substitution: Alcohols, acids, or alkyl halides under acidic or basic conditions.

Major Products

Oxidation: 1-(2-Hydroxy-2-methylpropyl)cyclohexane-1-carboxylic acid.

Reduction: 1-(2-Hydroxy-2-methylpropyl)cyclohexane-1-methanol.

Substitution: Various ethers or esters depending on the substituent.

Scientific Research Applications

1-(2-Hydroxy-2-methylpropyl)cyclohexane-1-carbaldehyde has several scientific research applications:

Chemistry: Used as an intermediate in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with enzymes or receptors.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory or antimicrobial effects.

Industry: Utilized in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 1-(2-Hydroxy-2-methylpropyl)cyclohexane-1-carbaldehyde depends on its specific application. In biological systems, it may interact with enzymes or receptors, altering their activity. The hydroxy and aldehyde groups can form hydrogen bonds or participate in redox reactions, influencing the compound’s reactivity and interactions.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

1-(2-Methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde (CAS 19684-46-9)

Molecular Formula : C₁₁H₁₈O
Molecular Weight : 166.26 g/mol
Key Differences :

• Substituent : Replaces the hydroxyl group with an allyl (2-methylprop-2-en-1-yl) group, reducing polarity and molecular weight (-18.02 g/mol).
• Reactivity : The allyl group may participate in conjugate addition or polymerization reactions, unlike the hydroxyl group in the target compound.

Aryl-Substituted Cyclohexane Carbaldehydes

Molecular Formula: ~C₁₃H₁₅ClO (chlorophenyl derivative) Key Differences:

• Substituent : Aryl groups (e.g., chlorophenyl, fluorophenyl) introduce strong electron-withdrawing effects, altering the electronic environment of the aldehyde group.
• Synthetic Feasibility : High yields (85%) reported for these derivatives, suggesting stability under reaction conditions .
• Spectroscopic Data : Distinct ¹H NMR signals for aromatic protons (δ ~7.2–7.3 ppm) and aldehyde protons (δ ~9.35 ppm) .

1-(2-Hydroxy-2-methylpropyl)cyclobutane-1-carbaldehyde (CAS 2060030-96-6)

Molecular Formula : C₉H₁₆O₂
Molecular Weight : ~156.22 g/mol (estimated)
Key Differences :

• Steric Effects : Smaller ring reduces conformational flexibility, possibly affecting interaction with biological targets or catalysts .

Data Table: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Ring Type	Notable Properties
1-(2-Hydroxy-2-methylpropyl)cyclohexane-1-carbaldehyde	C₁₁H₂₀O₂	184.28	Hydroxy-2-methylpropyl	Cyclohexane	Polar, sterically hindered
1-(2-Methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde	C₁₁H₁₈O	166.26	Allyl	Cyclohexane	Discontinued, lower polarity
1-(4-Chlorophenyl)cyclohexane-1-carbaldehyde	~C₁₃H₁₅ClO	~222.71	4-Chlorophenyl	Cyclohexane	Electron-withdrawing, high yield
1-(2-Hydroxy-2-methylpropyl)cyclobutane-1-carbaldehyde	C₉H₁₆O₂	~156.22	Hydroxy-2-methylpropyl	Cyclobutane	High ring strain, reactive

Research Findings and Implications

• Reactivity Trends : The hydroxyl group in the target compound may facilitate hydrogen bonding, enhancing solubility in polar solvents compared to the allyl derivative. Conversely, the cyclobutane analog’s ring strain could make it more reactive in nucleophilic additions .
• Synthetic Accessibility : Aryl-substituted derivatives demonstrate high synthetic yields (~85%), suggesting robustness in their preparation compared to the target compound, for which synthetic details are unspecified .
• Applications : The hydroxyl group in the target compound may make it suitable for pharmaceutical intermediates requiring polar motifs, while aryl derivatives could serve as precursors in materials science due to their aromaticity .